molecular formula C14H15NO2 B8292097 4-Methoxyphenyl-(6-methyl-2-pyridyl)carbinol

4-Methoxyphenyl-(6-methyl-2-pyridyl)carbinol

Cat. No.: B8292097
M. Wt: 229.27 g/mol
InChI Key: SSPBXIJJBLVCTR-UHFFFAOYSA-N
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Description

4-Methoxyphenyl-(6-methyl-2-pyridyl)carbinol is a useful research compound. Its molecular formula is C14H15NO2 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H15NO2

Molecular Weight

229.27 g/mol

IUPAC Name

(4-methoxyphenyl)-(6-methylpyridin-2-yl)methanol

InChI

InChI=1S/C14H15NO2/c1-10-4-3-5-13(15-10)14(16)11-6-8-12(17-2)9-7-11/h3-9,14,16H,1-2H3

InChI Key

SSPBXIJJBLVCTR-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=CC=C1)C(C2=CC=C(C=C2)OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a boiling solution of 50 g of 4-methoxybenzaldehyde in 50 ml of p-cymeme is added 11.2 g of 6-methylpicolinic acid. After heating for 3 hours, the reaction is cooled and extracted with 2N HCl. The acidic extracts are washed with ether, made basic with ammonia and extracted with ether. Concentration of the dried ether extracts gives 4-methoxyphenyl-(6-methyl-2-pyridyl)carbinol.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
11.2 g
Type
reactant
Reaction Step One

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